Cas no 1428882-23-8 (1428882-23-8)

1428882-23-8 structure
1428882-23-8 structure
Product Name:1428882-23-8
CAS No:1428882-23-8
MF:C8H10BNO2
MW:162.981502056122
CID:2115618
Update Time:2023-11-19

1428882-23-8 Chemical and Physical Properties

Names and Identifiers

    • B-(4-cyclopropyl-3-pyridinyl)Boronic acid
    • (4-Cyclopropylpyridin-3-yl)boronic acid
    • 4-Cyclopropylpyridin-3-ylboronic acid
    • (4-cyclopropylpyridin-3-yl)boronicacid
    • CID 89478707
    • (4-cyclopropyl-3-pyridyl)boronic acid
    • Boronic acid, B-(4-cyclopropyl-3-pyridinyl)-
    • 1428882-23-8
    • Inchi: 1S/C8H10BNO2/c11-9(12)8-5-10-4-3-7(8)6-1-2-6/h3-6,11-12H,1-2H2
    • InChI Key: MUUGWIHVEYNAQC-UHFFFAOYSA-N
    • SMILES: OB(C1C=NC=CC=1C1CC1)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Topological Polar Surface Area: 53.4

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Boiling Point: 333.8±44.0 °C(Predicted)
  • pka: 4.12±0.58(Predicted)
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